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Compound of Interest

Compound Name: Iaa-94

Cat. No.: B1674140 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents like Iaa-94, a chloride channel inhibitor, is a critical component of laboratory

safety and environmental responsibility. While specific disposal protocols for Iaa-94 are not

universally mandated, a combination of general best practices for laboratory chemical waste

and information from safety data sheets allows for the formulation of a safe and compliant

disposal procedure.

Immediate Safety and Handling Precautions
Before disposal, it is essential to handle Iaa-94 with appropriate personal protective equipment

(PPE). According to safety information, this includes wearing chemical-impermeable gloves,

and avoiding contact with skin and eyes.[1] Handling should occur in a well-ventilated area to

prevent the inhalation of any dust or aerosols.[1] In case of accidental contact, it is advised to

immediately flush the affected area with plenty of water.[1]

Disposal Procedures
The primary principle for the disposal of Iaa-94 is to treat it as hazardous chemical waste. It

should not be disposed of down the sink or in regular trash.[2][3] The following steps outline a

general procedure for the proper disposal of Iaa-94 waste:

Collection: Collect waste Iaa-94, including any contaminated materials such as gloves,

pipette tips, and empty containers, in a designated and compatible hazardous waste

container.[4][5] The container must be in good condition, with no leaks or cracks, and should

have a secure lid.[3][5]
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Labeling: Clearly label the waste container with the words "Hazardous Waste" and the full

chemical name: "Iaa-94" or its systematic name, 2-[[(2R)-6,7-dichloro-2-cyclopentyl-2,3-

dihydro-2-methyl-1-oxo-1H-inden-5-yl]oxy]-acetic acid.[6][7] The label should also indicate

the hazards associated with the chemical.

Storage: Store the waste container in a designated satellite accumulation area (SAA) within

the laboratory.[4][5] This area should be at or near the point of generation and away from

incompatible materials.[2][8] Keep the container closed except when adding waste.[3][4]

Arrange for Pickup: Once the container is full or in accordance with your institution's

guidelines, arrange for its disposal through your organization's Environmental Health and

Safety (EHS) office.[4] EHS will coordinate with a licensed hazardous waste disposal

company for final treatment and disposal in compliance with federal and state regulations.[4]

It is crucial to avoid mixing Iaa-94 waste with other chemical waste streams unless explicitly

permitted by your EHS office, as incompatible materials can react dangerously.[2]

Chemical and Physical Properties of Iaa-94
A summary of the key quantitative data for Iaa-94 is provided in the table below for easy

reference.

Property Value

CAS Number 54197-31-8

Molecular Formula C₁₇H₁₈Cl₂O₄

Molecular Weight 357.2 g/mol

Appearance Solid Powder

Purity ≥98%

Solubility
DMF: 15 mg/ml, DMSO: 15 mg/ml, Ethanol: 15

mg/ml

Data sourced from multiple chemical suppliers.[6][7]
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Experimental Protocols
While detailed experimental protocols involving Iaa-94 are extensive and varied, its primary use

is as an inhibitor of chloride channels.[6] For instance, it has been used to study the properties

of chloride channels in bovine kidney cortex microsomes, where it binds with a Ki value of 1

µM.[6] In such experiments, Iaa-94 is typically dissolved in a suitable solvent like DMSO to

create a stock solution, which is then diluted to the desired final concentration in the

experimental buffer.

Iaa-94 Disposal Workflow
The following diagram illustrates the general decision-making process and workflow for the

proper disposal of Iaa-94 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1674140?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674140?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. chemicalbook.com [chemicalbook.com]

2. oshe.uthm.edu.my [oshe.uthm.edu.my]

3. ehs.stanford.edu [ehs.stanford.edu]

4. odu.edu [odu.edu]

5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

6. caymanchem.com [caymanchem.com]

7. xcessbio.com [xcessbio.com]

8. ehrs.upenn.edu [ehrs.upenn.edu]

To cite this document: BenchChem. [Safe Disposal of Iaa-94 in a Laboratory Setting].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674140#iaa-94-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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